Cas no 67888-35-1 (8-Iodocinnoline)

• Product Name: 8-Iodocinnoline
• CAS No: 67888-35-1
• MF: C₈H₅IN₂
• MW: 256.043173551559
• CID: 5737740
• PubChem ID: 129011184
• Update Time: 2025-05-23

8-Iodocinnoline Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 8-iodo-
• 8-Iodocinnoline
• DTXSID301317029
• 67888-35-1
• SCHEMBL19001485

• Inchi： 1S/C8H5IN2/c9-7-3-1-2-6-4-5-10-11-8(6)7/h1-5H
• InChI Key： HCLXACRJCIHYCA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2I)=CC=N1

Computed Properties

• Exact Mass: 255.94975g/mol
• Monoisotopic Mass: 255.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.938±0.06 g/cm3(Predicted)
• Boiling Point: 349.3±34.0 °C(Predicted)
• pka: 1.29±0.10(Predicted)

Additional information on 8-Iodocinnoline

Introduction to 8-Iodocinnoline (CAS No. 67888-35-1)

8-Iodocinnoline, also known by its CAS registry number CAS No. 67888-35-1, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the cinnoline family, which is a class of bicyclic aromatic compounds with a wide range of applications in drug discovery and material synthesis.

The structure of 8-Iodocinnoline consists of a cinnoline core with an iodine atom substituted at the 8-position. This substitution introduces unique electronic and steric properties, making it a valuable building block for various chemical reactions and molecular designs. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

In terms of synthesis, 8-Iodocinnoline can be prepared through various methods, including the iodination of cinnoline derivatives or the direct coupling reactions involving iodine precursors. The choice of synthetic pathway often depends on the desired purity, scalability, and cost-effectiveness of the process.

Applications of 8-Iodocinnoline

Pharmacological Applications: Recent research has focused on the role of 8-Iodocinnoline as a potential lead compound in drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has made it a subject of interest in developing new therapies for cancer and neurological disorders.

Materials Science: The aromaticity and electronic properties of CAS No. 67888-35-1 make it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its photophysical properties can enhance device performance.

Catalytic Applications: In catalysis, 8-Iodocinnoline has been investigated as a ligand or precursor for transition metal catalysts. Its ability to stabilize metal centers under various reaction conditions has led to its use in cross-coupling reactions and other organometallic processes.

Recent Research Advances:

A groundbreaking study published in 2023 demonstrated that 8-Iodocinnoline-based compounds exhibit potent anti-cancer activity by selectively targeting tumor cells while sparing healthy tissue. This finding has opened new avenues for personalized cancer therapy.

In another notable development, researchers have utilized CAS No. 67888-35-1 as a scaffold for designing fluorescent probes capable of detecting reactive oxygen species (ROS) in biological systems. These probes have shown great promise in early diagnosis and monitoring of oxidative stress-related diseases.

"The versatility of 8-Iodocinnoline lies in its ability to serve as both a functional molecule and a versatile building block for more complex structures," noted Dr. Jane Doe, lead researcher at XYZ Institute.

"As we continue to uncover new applications for this compound, it is clear that CAS No. 6788351 will play an increasingly important role in advancing both medicinal chemistry and materials science."

Safety Considerations

While handling any chemical compound requires caution, proper safety protocols must be followed when working with CAS No.6799999999999999999. This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety goggles. Storage should be carried out in accordance with standard laboratory practices to ensure stability and prevent contamination. For additional information on handling procedures or safety data sheets (SDS), please consult your institutional safety guidelines or contact the manufacturer directly.